Cas no 946262-67-5 ((2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)
(2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
- 2-Propenamide, N-[[5-(4-methylphenyl)-3-isoxazolyl]methyl]-3-(3,4,5-trimethoxyphenyl)-
- AKOS024651574
- 946262-67-5
- (Z)-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
- F2493-0195
- (2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
- (Z)-N-((5-(p-tolyl)isoxazol-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
-
- Inchi: 1S/C23H24N2O5/c1-15-5-8-17(9-6-15)19-13-18(25-30-19)14-24-22(26)10-7-16-11-20(27-2)23(29-4)21(12-16)28-3/h5-13H,14H2,1-4H3,(H,24,26)
- InChI Key: RRZMDRMUKLZVHR-UHFFFAOYSA-N
- SMILES: C(NCC1C=C(C2=CC=C(C)C=C2)ON=1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 408.16852187g/mol
- Monoisotopic Mass: 408.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.190±0.06 g/cm3(Predicted)
- Boiling Point: 660.4±55.0 °C(Predicted)
- pka: 13.14±0.46(Predicted)
(2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2493-0195-2μmol |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-5μmol |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-10μmol |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-20μmol |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-1mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-2mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-3mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-4mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-5mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-0195-10mg |
(2Z)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide |
946262-67-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
(2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
Introduction to (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, with the CAS number 946262-67-5, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry.
The molecular structure of (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide is characterized by the presence of an oxazole ring fused with a phenyl group and an amide moiety. The presence of multiple substituents, including a 4-methylphenyl group and a 3,4,5-trimethoxyphenyl group, contributes to its complex and diverse interactions with biological targets. These structural elements are critical in determining its pharmacological profile and potential therapeutic applications.
In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with inflammation and neurodegeneration. The oxazole ring in (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide has been identified as a key pharmacophore in several bioactive compounds. Studies have shown that oxazole derivatives can interact with various enzymes and receptors, leading to potential therapeutic effects. For instance, modifications of the oxazole ring have been found to enhance binding affinity and selectivity towards targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses.
The amide functional group in this compound also contributes to its biological activity by serving as a hinge-binding motif. Amides are well-known for their ability to form hydrogen bonds with polar residues in proteins, thereby facilitating stable interactions. This property makes (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide a promising candidate for further investigation in the development of small-molecule inhibitors.
One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Recent research has highlighted the role of oxidative stress and inflammation in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide suggest that it may possess antioxidant and anti-inflammatory properties. These properties are crucial for mitigating neuronal damage and slowing disease progression.
The 4-methylphenyl group and the 3,4,5-trimethoxyphenyl group are particularly noteworthy for their potential biological activities. The methyl substituent on the phenyl ring can influence electronic properties and binding interactions. Additionally, the trimethoxy group on another phenyl ring can enhance lipophilicity and improve membrane permeability, which are important factors for drug absorption and distribution.
In vitro studies have begun to elucidate the pharmacological profile of (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. Initial experiments have shown that this compound exhibits moderate activity against certain inflammatory markers. Furthermore, its interaction with specific enzymes has been investigated using computational modeling techniques. These studies have provided valuable insights into how structural modifications can enhance its bioactivity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.
The development of novel drug candidates is a complex process that involves extensive testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential therapeutic benefits of compounds like (2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. These studies include assessments of pharmacokinetics、pharmacodynamics、toxicology,and mechanism of action.
The future prospects for this compound are promising. Ongoing research aims to optimize its structure for improved bioavailability and target specificity. Collaborative efforts between chemists、biologists,and pharmacologists are crucial for translating laboratory findings into clinical applications.
In conclusion,(2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyI)prop - 2 - enamide represents a significant advancement in the field of chemical biology。 Its unique structural features, coupled with promising biological activities, make it a valuable candidate for further exploration。 As research continues,this compound holds great potential for contributing to the development of novel therapeutic agents that address various diseases, particularly those related to inflammation and neurodegeneration。
946262-67-5 ((2Z)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)